Cas no 2138070-70-7 (4-Ethyl-3-hydroxycyclohexan-1-one)

• Product Name: 4-Ethyl-3-hydroxycyclohexan-1-one
• CAS No: 2138070-70-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 6193393
• PubChem ID: 68374106
• Update Time: 2025-07-20

4-Ethyl-3-hydroxycyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1159412
• 4-ethyl-3-hydroxycyclohexan-1-one
• 2138070-70-7
• SCHEMBL12775467
• 4-Ethyl-3-hydroxycyclohexan-1-one

• Inchi： 1S/C8H14O2/c1-2-6-3-4-7(9)5-8(6)10/h6,8,10H,2-5H2,1H3
• InChI Key： BMEKNPUOCLKBEX-UHFFFAOYSA-N
• SMILES： OC1CC(CCC1CC)=O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Ethyl-3-hydroxycyclohexan-1-one

Exploring 4-Ethyl-3-hydroxycyclohexan-1-one (CAS No. 2138070-70-7): Properties, Applications, and Industry Insights

4-Ethyl-3-hydroxycyclohexan-1-one (CAS No. 2138070-70-7) is a specialized organic compound gaining traction in pharmaceutical and fragrance industries due to its unique structural and functional properties. This cyclohexanone derivative features an ethyl group at the 4-position and a hydroxyl group at the 3-position, making it a versatile intermediate for synthesizing complex molecules. Researchers and manufacturers are increasingly interested in its potential for creating flavor enhancers, pharmaceutical intermediates, and cosmetic ingredients, aligning with the growing demand for sustainable and high-performance chemicals.

The compound’s molecular structure (C₈H₁₄O₂) contributes to its moderate polarity and solubility in organic solvents like ethanol and acetone. Recent studies highlight its role in green chemistry applications, particularly as a precursor for biodegradable polymers. With the global push toward eco-friendly materials, 4-Ethyl-3-hydroxycyclohexan-1-one is being explored for its low environmental impact compared to traditional petrochemical derivatives. Industry forums frequently discuss its synthetic pathways, including catalytic hydrogenation and enzymatic oxidation, which reduce energy consumption and waste generation.

In the fragrance sector, 4-Ethyl-3-hydroxycyclohexan-1-one is valued for its woody-amber notes, often used in premium perfumes and personal care products. Its stability under varying pH conditions makes it suitable for long-lasting formulations, a key consumer demand. Meanwhile, pharmaceutical researchers investigate its potential as a chiral building block for drug development, especially in central nervous system (CNS) therapeutics. Questions like *"How is 4-Ethyl-3-hydroxycyclohexan-1-one synthesized?"* or *"What are its industrial uses?"* dominate search trends, reflecting its multidisciplinary relevance.

From a technical perspective, the compound’s melting point (∼80–82°C) and boiling point (∼250°C) ensure compatibility with standard industrial processes. Analytical techniques such as GC-MS and NMR spectroscopy are essential for quality control, ensuring purity levels exceed 98% for commercial applications. Regulatory compliance, including REACH and FDA guidelines, further underscores its safety profile for targeted uses. As innovation accelerates, CAS No. 2138070-70-7 exemplifies how niche chemicals can address broader challenges in sustainability and performance optimization.

Looking ahead, the integration of 4-Ethyl-3-hydroxycyclohexan-1-one into bio-based economies presents exciting opportunities. Startups and academic labs are collaborating to refine cost-effective production methods, responding to queries like *"Is 4-Ethyl-3-hydroxycyclohexan-1-one biodegradable?"* or *"Can it replace synthetic musks?"* Such developments position this compound at the intersection of science and market needs, driving both research and commercial adoption forward.